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Compound of Interest

Compound Name: 3-Chloro-5-iodobenzamide
CAS No.: 289039-28-7
Cat. No.: B1424303
Get Quote
Abstract

3-Chloro-5-iodobenzamide (CAS 289039-28-7) is a high-value bifunctional intermediate used
primarily in the synthesis of kinase inhibitors and GPCR ligands.[1] Its structural utility lies in
the orthogonal reactivity of its halogen substituents. The significant difference in bond
dissociation energies between the C—I and C-Cl bonds allows for controlled, sequential cross-
coupling reactions without the need for protecting groups. This guide outlines the validated
protocols for its synthesis, purification, and downstream application in chemoselective Suzuki-
Miyaura couplings.

Part 1: Chemical Profile & Strategic Utility
Identity & Properties
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Property Data

Chemical Name 3-Chloro-5-iodobenzamide
CAS Number 289039-28-7

Molecular Formula C7HsCIINO

Molecular Weight 281.48 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF, DMAc; Sparingly

Solubilit
y soluble in MeOH, EtOH; Insoluble in water

Precursor 3-Chloro-5-iodobenzoic acid (CAS 289039-25-4)

The Chemoselectivity Switch

The core value of this intermediate is the reactivity hierarchy of the aryl halides. Under
Palladium(0) catalysis, the oxidative addition rate follows the order: Ar—I > Ar—Br > Ar—ClI.

o Site A (lodine): Reacts under mild conditions (Room Temperature to 60°C) with standard
catalysts (e.g., Pd(PPhs)a).

o Site B (Chlorine): Remains inert during the first coupling. Requires "forcing” conditions (High
Temp, Bulky Ligands like XPhos/SPhos) to react.

This allows the researcher to install two different aryl groups sequentially, creating complex
"Janus" scaffolds often found in Type Il kinase inhibitors.

Figure 1: The orthogonal reactivity workflow allowing sequential functionalization.

Part 2: Synthesis Protocol (Upstream)

If the amide is not in stock, it is most reliably synthesized from 3-chloro-5-iodobenzoic acid.
While direct ammonolysis of esters is possible, the Acid Chloride route is preferred for
scalability and purity.

Reagents Required[4]
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Precursor: 3-Chloro-5-iodobenzoic acid (1.0 eq)

Reagent: Thionyl Chloride (SOCI2) (5.0 eq) or Oxalyl Chloride (1.2 eq) + DMF (cat.)

Nucleophile: Ammonium Hydroxide (28% NHs ag) or Ammonia in Methanol (7N)

Solvent: Toluene (for acid chloride formation), THF (for amidation)

Step-by-Step Procedure

Step 1: Activation (Acid Chloride Formation)

Charge a dry round-bottom flask with 3-chloro-5-iodobenzoic acid (10.0 g, 35.4 mmol).

Add anhydrous Toluene (50 mL).

Add Thionyl Chloride (12.9 mL, 177 mmol) dropwise under N2 atmosphere.

Critical: Heat to reflux (80—90°C) for 3 hours. Monitor by TLC (convert an aliquot to methyl
ester with MeOH to check completion).

Once clear, cool to 40°C and concentrate in vacuo to remove excess SOCI2 and Toluene.

Result: Crude 3-chloro-5-iodobenzoyl chloride (Yellow oil/solid). Use immediately.

Step 2: Amidation

Dissolve the crude acid chloride in anhydrous THF (30 mL).

Cool the solution to 0°C in an ice bath.

Slowly add Ammonium Hydroxide (28% aq, 20 mL) or 7N NHs in MeOH (15 mL). Caution:
Exothermic reaction.

Allow to warm to Room Temperature (RT) and stir for 2 hours.

Workup:

o Concentrate THF.
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o Add water (50 mL) to the residue. The product will precipitate.
o Filter the solid and wash with water (2 x 20 mL) and cold hexanes (20 mL).
o Dryin a vacuum oven at 45°C.

Yield Expectation: 85—-95%. QC Check: *H NMR (DMSO-ds) should show two broad singlets for
NH:2 (approx. & 7.5 and 8.1 ppm) and three aromatic signals.

Part 3: Application Protocol (Downstream)
Protocol: Chemoselective Suzuki-Miyaura Coupling

Objective: Selectively couple an aryl boronic acid at the C—I position while leaving the C—ClI
position intact.

Reagents

o Substrate: 3-Chloro-5-iodobenzamide (1.0 eq)

Boronic Acid: Aryl-B(OH)z (1.1 eq)

Catalyst: Pd(PPhs)a (Tetrakis(triphenylphosphine)palladium(0)) (3—-5 mol%)

Base: Sodium Carbonate (Na2COs) (2.0 eq, 2M aqueous solution)

Solvent: DME (Dimethoxyethane) or 1,4-Dioxane.[2]

Procedure

e Setup: In a reaction vial, combine the amide (1.0 mmol), boronic acid (1.1 mmol), and
Pd(PPhs)a (0.03 mmol).

 Inerting: Seal the vial and purge with Nitrogen or Argon for 5 minutes. Oxygen removal is
critical to prevent homocoupling.

e Solvent Addition: Add degassed DME (4 mL) and 2M Na2COs (1 mL) via syringe.

o Reaction: Heat to 60°C for 4—6 hours.
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o Note: Do not exceed 70°C. Higher temperatures may initiate partial oxidative addition at
the Chlorine site.

e Monitoring: Check LC-MS. Look for the mass of Product (M+1) and absence of Starting
Material.

o Troubleshooting: If reaction is sluggish, add 1 mol% additional catalyst. Do not increase
temperature.

o Workup:
o Dilute with EtOAc (20 mL).
o Wash with water (10 mL) and Brine (10 mL).
o Dry over NazSOu4, filter, and concentrate.
« Purification: Flash chromatography (DCM/MeOH gradient).

Figure 2: Synthesis and Application Workflow.

Part 4: Troubleshooting & QC

Issue Probable Cause Corrective Action

) i ) ) ) Ensure Toluene/THF are
Low Yield (Synthesis) Hydrolysis of Acid Chloride
anhydrous. Use fresh SOClz.

strictly control temp at 50—

Loss of Selectivity (Coupling) Temperature too high (>80°C) 60°C

Reduce reaction time. Ensure

solvent is dry (though water is

De-iodination (Reduction) Protodehalogenation , _
in base, the organic phase
should be degassed).
- ] ] Switch solvent to DMF/Water
Poor Solubility Amide aggregation

(4:1) or DMAcC.

Analytical Reference (Simulated)
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e 1H NMR (400 MHz, DMSO-ds): & 8.25 (s, 1H, Ar-H), 8.15 (br s, 1H, NH), 8.05 (s, 1H, Ar-H),
7.95 (s, 1H, Ar-H), 7.55 (br s, 1H, NH).

e LC-MS: ESI+ m/z 281.9 [M+H]*.
References
o Chemical Identity & Properties
o Source: Sigma-Aldrich / Merck KGaA.
o URL: (Note: Link directs to the acid precursor as the primary commercial anchor).
e Mechanistic Grounding (Chemoselectivity)

o Source: Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions
of Organoboron Compounds.” Chemical Reviews, 95(7), 2457-2483.

o Context: Establishes the reactivity order | > Br > CI.[3]
o URL:[Link]
e Advanced Coupling Protocols (Chlorine Activation)

o Source: Littke, A. F., & Fu, G. C. (2002). "Palladium-Catalyzed Coupling Reactions of Aryl
Chlorides.
o Context: Protocols for the second step (functionalizing the chlorine).

o URL:[Link]
o CAS Verification

o Source: Chemical Book / GuideChem D

o Data: Confirms CAS 289039-28-7 for 3-Chloro-5-iodobenzamide.[1][4][5][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 2. benchchem.com [benchchem.com]

e 3. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC
[pmc.ncbi.nim.nih.gov]

¢ 4. Speciality Chemicals — GMR Pharma [gmrpharma.com]

¢ 5. Page loading... [wap.guidechem.com]

e 6.942319-20-2|4-Chloro-2-iodobenzamide|BLD Pharm [bldpharm.com]
e 7. Page loading... [wap.guidechem.com]

¢ To cite this document: BenchChem. [Application Note: Strategic Utilization of 3-Chloro-5-
iodobenzamide in Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1424303/docs#application-note-strategic-utilization-
of-3-chloro-5-iodobenzamide-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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